Cas no 27442-79-1 (1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-)

• Product Name: 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
• CAS No: 27442-79-1
• MF: C₆H₂Br₃IN₂
• MW: 468.70995092392
• CID: 1431360
• Update Time: 2024-08-15

1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propynyl)-
• 1H-Imidazole, 2,4,5-tribromo-1-(3-iodo-2-propyn-1-yl)-

• Inchi： 1S/C6H2Br3IN2/c7-4-5(8)12(3-1-2-10)6(9)11-4/h3H2
• InChI Key： PQLHBABVGXDTIE-UHFFFAOYSA-N
• SMILES： C1(Br)N(CC#CI)C(Br)=C(Br)N=1

Computed Properties

• Exact Mass: 465.68076

Experimental Properties

• Density: 2.73±0.1 g/cm3(Predicted)
• Boiling Point: 472.0±55.0 °C(Predicted)
• PSA: 17.82
• pka: -1.88±0.60(Predicted)